1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H14FN3O4/c18-14-6-1-2-7-15(14)20-10-11(8-16(20)22)17(23)19-12-4-3-5-13(9-12)21(24)25/h1-7,9,11H,8,10H2,(H,19,23)
• InChI Key: NOPFOAFXNSGHKX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2F)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14FN3O4
• Molecular Weight: 343.31 g/mol

Description

1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as FNPP, is a chemical compound that belongs to the class of pyrrolidinecarboxamides. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide exerts its biological activity by binding to the active site of the target protein and inhibiting its function. In the case of acetylcholinesterase, 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide binds to the enzyme's active site and prevents the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide depend on the target protein it binds to. In the case of acetylcholinesterase inhibition, 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide leads to an increase in the concentration of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission. This can lead to improvements in cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its potent activity against a wide range of biological targets. This makes it a useful tool for studying the function of these targets and developing new drugs that target them. However, one limitation of using 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is its potential toxicity. It is important to use appropriate safety measures when handling 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide in the lab.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide. One area of interest is the development of new drugs that target acetylcholinesterase for the treatment of Alzheimer's disease. Another area of interest is the development of new drugs that target ion channels for the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, further studies are needed to investigate the potential toxicity of 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide and to develop appropriate safety measures for its use in the lab.

Scientific Research Applications

1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit activity against a wide range of biological targets, including enzymes, receptors, and ion channels. 1-(2-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes it a potential candidate for the treatment of Alzheimer's disease, where the breakdown of acetylcholine is a key feature.